4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide

• IUPAC Name: 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide
• InChI: InChI=1S/C23H18N6OS/c30-22(26-18-9-10-21(25-13-18)29-12-11-24-15-29)17-7-5-16(6-8-17)14-31-23-27-19-3-1-2-4-20(19)28-23/h1-13,15H,14H2,(H,26,30)(H,27,28)
• InChI Key: PIEVLLIUBQXUNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC3=CC=C(C=C3)C(=O)NC4=CN=C(C=C4)N5C=CN=C5
• Molecular Formula: C23H18N6OS
• Molecular Weight: 426.5 g/mol

Description

4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide is a chemical compound with potential therapeutic properties. It has been the subject of scientific research due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide involves the inhibition of specific enzymes and proteins that are involved in the progression of cancer and neurodegenerative diseases. It has been shown to target specific pathways that are involved in the growth and proliferation of cancer cells, as well as in the formation of abnormal protein aggregates that are characteristic of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to induce cell death in cancer cells, as well as to reduce the formation of abnormal protein aggregates in neurodegenerative diseases. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide is its unique chemical structure, which makes it a potential candidate for the development of novel therapeutics. However, its limitations include the need for further studies to determine its safety and efficacy in humans, as well as the need for more efficient synthesis methods to produce the compound in larger quantities.

Future Directions

Future research on 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide should focus on its potential applications in the treatment of various diseases. This includes further studies on its mechanism of action, as well as its safety and efficacy in animal and human models. Additionally, research should focus on developing more efficient synthesis methods to produce the compound in larger quantities, as well as on identifying potential derivatives of the compound with improved therapeutic properties.

Synthesis Methods

The synthesis method for 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide involves the reaction of 2-mercaptobenzimidazole with 6-(pyridin-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid, followed by coupling with 4-bromo-N-(pyridin-3-yl)benzamide. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

The unique chemical structure of 4-(1H-benzimidazol-2-ylsulfanylmethyl)-N-(6-imidazol-1-ylpyridin-3-yl)benzamide has made it a subject of scientific research in various fields. It has been studied for its potential applications in cancer therapy, as well as in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.